2-({5-Chloro-2-[(4-methylbenzyl)oxy]benzyl}amino)ethanol

• Molecular Formula: C17H20ClNO2
• Molecular Weight: 305.8 g/mol
• IUPAC Name: 2-[[5-chloro-2-[(4-methylphenyl)methoxy]phenyl]methylamino]ethanol
• InChI: InChI=1S/C17H20ClNO2/c1-13-2-4-14(5-3-13)12-21-17-7-6-16(18)10-15(17)11-19-8-9-20/h2-7,10,19-20H,8-9,11-12H2,1H3
• InChI Key: BVKXDVBTAZEKBY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)CNCCO

Description

2-({5-Chloro-2-[(4-methylbenzyl)oxy]benzyl}amino)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of 2-({5-Chloro-2-[(4-methylbenzyl)oxy]benzyl}amino)ethanol is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. In cancer cells, it has been shown to inhibit the Akt/mTOR pathway and induce the expression of pro-apoptotic proteins. In neurodegenerative diseases, it has been found to reduce oxidative stress and inflammation, as well as promote the survival of neurons. In immune cells, it has been demonstrated to regulate cytokine production and modulate T cell activation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-cancer, neuroprotective, and immunomodulatory properties. In cancer cells, it induces apoptosis and cell cycle arrest, while in neurodegenerative diseases, it reduces oxidative stress and inflammation. In immune cells, it modulates cytokine production and T cell activation, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({5-Chloro-2-[(4-methylbenzyl)oxy]benzyl}amino)ethanol in lab experiments include its potent anti-cancer, neuroprotective, and immunomodulatory properties, as well as its relatively low toxicity. However, its limitations include its complex synthesis method, high cost, and limited availability.

Future Directions

There are several future directions for research on 2-({5-Chloro-2-[(4-methylbenzyl)oxy]benzyl}amino)ethanol. One potential avenue is to investigate its therapeutic potential in other diseases, such as autoimmune disorders and cardiovascular diseases. Another direction is to optimize its synthesis method and develop more efficient purification techniques. Additionally, further studies are needed to elucidate its mechanism of action and identify its molecular targets.

Synthesis Methods

The synthesis of 2-({5-Chloro-2-[(4-methylbenzyl)oxy]benzyl}amino)ethanol involves a multi-step process that includes the reaction of 5-chloro-2-[(4-methylbenzyl)oxy]benzaldehyde with aminoethanol in the presence of a catalyst. The resulting product is then purified using various techniques, such as recrystallization or column chromatography. The purity and yield of the final product can be optimized by adjusting reaction conditions and purification methods.

Scientific Research Applications

2-({5-Chloro-2-[(4-methylbenzyl)oxy]benzyl}amino)ethanol has been studied for its potential therapeutic applications in various fields, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest. In neuroscience, it has been demonstrated to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease. In immunology, it has been found to modulate the immune response and reduce inflammation.